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Compound of Interest

Compound Name:

2-[(2-

Chlorophenyl)carbamoyl]benzoic

acid

CAS No.: 6273-12-7

Cat. No.: B1606570

Get Quote

Abstract 2-[(2-Chlorophenyl)carbamoyl]benzoic acid (CAS: 6273-12-7) is a critical

intermediate in the synthesis of heterocyclic compounds, particularly

-substituted phthalimides and acridones. As an analog of the auxin transport inhibitor

-1-naphthylphthalamic acid (Naptalam), it possesses significant biological relevance in
agrochemistry and plant physiology. This technical guide provides a comprehensive analysis of
its physicochemical properties, synthetic pathways, stability profile, and applications in drug
development and chemical research.

Chemical Identity & Structural Analysis[1][2][3]
Nomenclature and Identification

IUPAC Name: 2-[(2-Chlorophenyl)carbamoyl]benzoic acid

Common Synonyms:
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-(2-Chlorophenyl)phthalamic acid; 2-[(2-Chlorophenyl)aminocarbonyl]benzoic acid

CAS Number: 6273-12-7

Molecular Formula: C

H

ClNO

Molecular Weight: 275.69 g/mol

Structural Features
The molecule consists of a phthalic acid scaffold where one carboxylic acid group has been

converted to an amide via reaction with 2-chloroaniline.

Ortho-Substitution: The chlorine atom at the ortho position of the aniline ring introduces

significant steric hindrance, influencing the rotational barrier of the amide bond and the

planarity of the system.

Intramolecular Hydrogen Bonding: A strong hydrogen bond exists between the amide proton

(N-H) and the adjacent carboxylic acid carbonyl oxygen, stabilizing the "open" phthalamic

acid form against cyclization under mild conditions.

Tautomeric Equilibrium: While primarily existing as the open-chain amic acid, it exists in

equilibrium with the pseudo-acid (hydroxy-lactone) form, particularly in solution, which is a

key factor in its reactivity.
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Figure 1: Structural connectivity and key intramolecular interactions stabilizing the phthalamic

acid scaffold.
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Physicochemical Properties[1][2][3][5][6][7][8]
Property Value / Description

Physical State White to off-white crystalline solid

Melting Point 160–170 °C (Decomposes to phthalimide)

Solubility (Water) Very low (< 0.1 mg/mL at pH 7)

Solubility (Organic) Soluble in DMSO, DMF, Ethanol, Acetone

Solubility (Base)
Soluble in aqueous NaHCO

(forms carboxylate salt)

pKa ~3.5–4.0 (Carboxylic acid moiety)

Stability

Metastable; cyclizes to

-(2-chlorophenyl)phthalimide upon heating or

dehydration

Stability and Cyclization
The most critical chemical property of 2-[(2-chlorophenyl)carbamoyl]benzoic acid is its

tendency to undergo dehydrative cyclization.

Thermal Instability: Upon heating above its melting point or in high-boiling solvents (e.g.,

xylene), the molecule loses water to form the thermodynamically stable

-(2-chlorophenyl)phthalimide.

Acid-Catalyzed Cyclization: In the presence of strong acids or dehydrating agents (e.g.,

SOCl

, Ac

O), cyclization is rapid. This reaction is reversible under basic hydrolysis conditions.

Synthesis & Reaction Mechanisms[4]
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The synthesis exploits the nucleophilic attack of 2-chloroaniline on phthalic anhydride. This

reaction is highly atom-economical but requires precise temperature control to prevent

premature cyclization to the imide.

Synthetic Pathway (Phthalamic Acid Formation)
Reaction:

Mechanism:

Nucleophilic Attack: The lone pair of the aniline nitrogen attacks one of the carbonyl carbons

of the phthalic anhydride.

Ring Opening: The anhydride ring opens, generating the carboxylate anion and the

protonated amide.

Proton Transfer: Rapid proton transfer yields the neutral phthalamic acid.

Cyclization to Phthalimide (Side Reaction/Next Step)
If the reaction temperature is too high (>100°C) or if a dehydrating agent is present, the

carboxylic acid -OH attacks the amide carbonyl (or vice versa), eliminating water to form the

five-membered imide ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Control
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Figure 2: Synthetic pathway distinguishing between the kinetic phthalamic acid product and the

thermodynamic phthalimide product.

Experimental Protocols
Synthesis of 2-[(2-Chlorophenyl)carbamoyl]benzoic Acid
Objective: Selective formation of the open-chain acid without cyclization.

Reagents:

Phthalic anhydride (1.0 eq, 14.8 g)

2-Chloroaniline (1.0 eq, 12.7 g)
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Glacial Acetic Acid (Solvent, 100 mL) or Toluene (for precipitation method)

Procedure:

Dissolution: Dissolve phthalic anhydride in glacial acetic acid (or toluene) in a round-bottom

flask.

Addition: Add 2-chloroaniline dropwise at room temperature with vigorous stirring.

Reaction:

Method A (Acetic Acid): Heat the mixture gently to 50–60°C for 1 hour. A solid precipitate

should begin to form.

Method B (Toluene): Stir at room temperature for 4–6 hours. The product often precipitates

directly as it is less soluble than the reactants.

Isolation: Cool the mixture to 0–5°C in an ice bath to maximize precipitation.

Filtration: Filter the white solid under vacuum.

Washing: Wash the cake with cold solvent (cold acetic acid or toluene) followed by a small

amount of cold ethanol to remove unreacted amine.

Drying: Dry in a vacuum oven at 40°C. Do not overheat, as this will cause cyclization to the

phthalimide.

Validation:

IR Spectroscopy: Look for broad -OH stretch (2500–3000 cm

) and two distinct carbonyl peaks: Acid C=O (~1700 cm

) and Amide C=O (~1650 cm

). Absence of the imide doublet (1770/1710 cm

) confirms the open chain.
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Conversion to Acridone (Application)
This compound is a precursor for 1-chloro-9(10H)-acridone via Friedel-Crafts cyclization.

Acid Chloride Formation: Treat the phthalamic acid with SOCl

(forms the acid chloride and potentially the pseudo-chloride).

Cyclization: Add AlCl

or heat with Polyphosphoric Acid (PPA) at 120°C.

Result: Intramolecular acylation of the chlorophenyl ring yields the acridone core.

Applications in Drug Development & Research[5]
Auxin Transport Inhibition
2-[(2-Chlorophenyl)carbamoyl]benzoic acid is a structural analog of Naptalam (

-1-naphthylphthalamic acid), a commercial herbicide and auxin transport inhibitor.

Mechanism: These compounds bind to the Naphthylphthalamic Acid Receptor (NPA

receptor) on the plasma membrane of plant cells, inhibiting the efflux of indole-3-acetic acid

(IAA).

SAR Utility: In structure-activity relationship (SAR) studies, the 2-chloro analog helps define

the steric requirements of the phenyl ring binding pocket. The ortho-chloro substituent

provides a steric clash that modulates binding affinity compared to the planar naphthyl ring.

Synthetic Intermediate
Acridone Alkaloids: Used in the synthesis of acridone-based anticancer agents (e.g., DNA

intercalators).

Phthalimide Derivatives: Precursor to

-substituted phthalimides which exhibit anticonvulsant (thalidomide analogs) and
antimicrobial properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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